Cas no 2171555-66-9 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(thiophen-2-yl)acetic acid
• CAS No: 2171555-66-9
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 6019035
• PubChem ID: 165552154
• Update Time: 2025-06-10

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(thiophen-2-yl)acetic acid
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-(thiophen-2-yl)acetic acid
• 2171555-66-9
• EN300-1484267

• Inchi： 1S/C27H28N2O5S/c30-24(29-25(26(31)32)23-13-8-16-35-23)14-2-1-7-15-28-27(33)34-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,8-13,16,22,25H,1-2,7,14-15,17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： VTAVVDTWEZEVRK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 133Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(thiophen-2-yl)acetic acid

Comprehensive Overview of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(thiophen-2-yl)acetic acid (CAS No. 2171555-66-9)

In the realm of peptide synthesis and pharmaceutical research, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(thiophen-2-yl)acetic acid (CAS No. 2171555-66-9) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with modern coupling reagents. Researchers are increasingly focusing on its applications in drug discovery, particularly in the development of targeted therapies and bioconjugation strategies.

The Fmoc group in this molecule serves as a protective moiety for amines, a feature highly valued in peptide chemistry. With the growing demand for custom peptides and therapeutic proteins, the significance of CAS No. 2171555-66-9 has surged. Its unique structure, incorporating a thiophene ring, enhances its utility in designing bioactive compounds with improved pharmacokinetic properties. This aligns with current trends in precision medicine, where molecular specificity is paramount.

From an industrial perspective, the synthesis and scalability of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(thiophen-2-yl)acetic acid have been optimized to meet Good Manufacturing Practice (GMP) standards. This ensures its suitability for large-scale production of peptide-based drugs, a sector experiencing exponential growth due to advancements in biotechnology and personalized healthcare. The compound’s role in creating stable drug conjugates is particularly relevant in oncology and immunology research.

Another area of interest is the compound’s potential in click chemistry applications. The thiophen-2-yl moiety offers opportunities for further functionalization, making it a versatile tool for chemical biology studies. As the scientific community explores new drug delivery systems, the demand for such multifunctional intermediates is expected to rise. This is further fueled by the increasing adoption of AI-driven drug design, where computational models predict the efficacy of novel peptide sequences.

Quality control and analytical characterization of CAS No. 2171555-66-9 are critical for ensuring reproducibility in research. Techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These protocols align with the broader industry shift toward data-driven research and open science initiatives, which prioritize transparency in chemical synthesis.

In summary, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(thiophen-2-yl)acetic acid represents a cornerstone in modern peptide chemistry. Its applications span from drug development to material science, reflecting the interdisciplinary nature of contemporary research. As the field evolves, this compound will likely play a pivotal role in addressing unmet medical needs and advancing sustainable chemistry practices.